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Compound of Interest

Compound Name: TED-347

Cat. No.: B611275 Get Quote

TED-347 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals experiencing

insolubility issues with TED-347 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is TED-347 and what is its mechanism of action?

TED-347 is a potent, irreversible, covalent, and allosteric inhibitor of the YAP-TEAD protein-

protein interaction.[1][2][3][4] It functions by specifically and covalently binding to a conserved

cysteine residue (Cys-367) located within the central pocket of TEAD transcription factors.[1][4]

This covalent modification allosterically disrupts the interaction between TEAD and its co-

activators YAP and TAZ, thereby inhibiting TEAD-mediated gene transcription and blocking its

oncogenic activity.[1][4][5] TED-347 has demonstrated antitumor activity, including the ability to

reduce the viability of patient-derived glioblastoma cell lines.[2][3][6]

Q2: What are the recommended storage conditions for TED-347?

For long-term stability, TED-347 powder should be stored at -20°C for up to 3 years.[6] Stock

solutions prepared in a solvent like DMSO should be aliquoted to avoid repeated freeze-thaw

cycles and can be stored at -80°C for up to one year.[3][6] For short-term storage of a few

weeks, the stock solution can be kept at -20°C.[3]
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Q3: What are the reported solubility limits for TED-347?

The solubility of TED-347 can vary between suppliers and batches. It is highly soluble in DMSO

and ethanol but has very low aqueous solubility.[3] It is critical to consult the Certificate of

Analysis (CoA) for your specific batch; however, published solubility data is summarized below.

Data Presentation: TED-347 Solubility

Solvent
MedchemExpr
ess[1]

Selleck
Chemicals[2]
[3]

TargetMol[6] Sigma-Aldrich

DMSO
100 mg/mL

(318.78 mM)

69 mg/mL

(219.95 mM)

64 mg/mL

(204.02 mM)
2 mg/mL

Ethanol Not specified
25 mg/mL (79.69

mM)
Not specified Not specified

Water Not specified <1 mg/mL Not specified Not specified

Note: Some suppliers recommend using ultrasonic treatment or sonication to aid dissolution in

DMSO.[1][6]

Troubleshooting Guide for TED-347 Insolubility
Q4: My TED-347 powder is not dissolving completely in DMSO. What should I do?

If you are having trouble dissolving TED-347 powder, consider the following steps:

Verify DMSO Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from

the air. Water-contaminated DMSO significantly reduces the solubility of many compounds,

including TED-347.[1][3] Always use fresh, anhydrous, research-grade DMSO from a newly

opened bottle.

Apply Gentle Heat and Vortexing: Gently warm the solution to 37°C and vortex intermittently.

Do not overheat, as this can degrade the compound.

Use Sonication: As recommended by some suppliers, sonicating the solution in a water bath

for short intervals can help break up compound aggregates and facilitate dissolution.[1][6]
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Check Concentration: Re-verify that you are not attempting to prepare a stock solution that

exceeds the highest reported solubility limit (see table above). Start with a lower

concentration if necessary.

Q5: TED-347 precipitates when I dilute my DMSO stock into aqueous cell culture media or

buffer. How can I prevent this?

This is a common issue known as "crashing out," where a compound soluble in an organic

solvent precipitates upon addition to an aqueous solution.

Lower the Final DMSO Concentration: The final concentration of DMSO in your assay should

be kept as low as possible, ideally below 0.5% and never exceeding 1%, to minimize

solvent-induced toxicity and solubility issues.[7]

Increase Dilution Volume & Mix Rapidly: Add the DMSO stock solution to a larger volume of

the aqueous buffer while vortexing or stirring vigorously. This rapid dilution can sometimes

prevent the formation of precipitates.

Use a Surfactant (for in vivo/in vitro formulations): For certain applications, the use of a non-

ionic surfactant like Tween-80 or a co-solvent like PEG300 can help maintain solubility in

aqueous formulations.[1][2][3] Always perform vehicle controls to ensure these additives do

not affect your experimental results.

Perform Serial Dilutions: Instead of a single large dilution, perform a series of intermediate

dilutions in your aqueous buffer or media. This gradual reduction in solvent concentration

can sometimes keep the compound in solution.

Q6: I am observing inconsistent or poor results in my cell-based assays. Could this be related

to TED-347 solubility?

Yes, poor solubility can lead to significant variability in experimental results.[8]

Inconsistent Dosing: If TED-347 precipitates, the actual concentration of the compound

available to the cells will be lower and more variable than intended.

Recommendation: Before treating your cells, visually inspect your final diluted solution under

a microscope. If you see crystals or precipitate, the solution is not suitable for use. Prepare it
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fresh using the troubleshooting steps above. It is also recommended to prepare and use

solutions immediately for best results.[2][6]

Experimental Protocols & Visualizations
Protocol: Preparation of TED-347 for Cell-Based Assays
This protocol provides a general guideline for preparing TED-347 stock solutions and diluting

them for use in a typical cell culture experiment.

Materials:

TED-347 powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes

Sterile, pre-warmed cell culture medium

Methodology:

Prepare a High-Concentration Stock Solution (e.g., 20 mM):

Equilibrate the TED-347 vial to room temperature before opening to prevent moisture

condensation.

Aseptically weigh the required amount of TED-347 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 20 mM concentration

(Molecular Weight: 313.7 g/mol ).

Vortex thoroughly. If needed, sonicate for 5-10 minutes in a water bath until the solution is

clear.

Aliquot the stock solution into single-use volumes and store at -80°C.

Prepare Intermediate Dilutions:
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Thaw a single aliquot of the 20 mM stock solution.

Perform a serial dilution in DMSO to create a range of intermediate stocks. For example,

dilute the 20 mM stock to 2 mM in DMSO.

Prepare Final Working Solution in Culture Medium:

To achieve a final concentration of 10 µM in the well, you will perform a final dilution (e.g.,

1:1000) into the pre-warmed cell culture medium.

Crucial Step: Add the DMSO stock directly to the medium while vortexing to ensure rapid

and even dispersion, minimizing precipitation. The final DMSO concentration should not

exceed 0.5%.

Visually inspect the final working solution for any signs of precipitation before adding it to

the cells.
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Caption: Troubleshooting workflow for TED-347 dissolution.
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Caption: Hippo signaling pathway and the mechanism of TED-347.
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Caption: Experimental workflow for preparing TED-347 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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